Cas no 827303-13-9 (Acridine, 9-[(oxiranylmethyl)thio]-)

• Product name: Acridine, 9-[(oxiranylmethyl)thio]-
• CAS No: 827303-13-9
• MF: C₁₆H₁₃NOS
• MW: 267.345522642136
• CID: 685468
• PubChem ID: 11402905

Acridine, 9-[(oxiranylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acridine, 9-[(oxiranylmethyl)thio]-
• 9-(oxiran-2-ylmethylsulfanyl)acridine
• 827303-13-9
• DTXSID40464829

• Inchi： InChI=1S/C16H13NOS/c1-3-7-14-12(5-1)16(19-10-11-9-18-11)13-6-2-4-8-15(13)17-14/h1-8,11H,9-10H2
• InChI Key： KKQGPTNQIKKQAT-UHFFFAOYSA-N
• SMILES： C1C(O1)CSC2=C3C=CC=CC3=NC4=CC=CC=C42

Computed Properties

• Exact Mass: 267.07178521g/mol
• Monoisotopic Mass: 267.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7Ų
• XLogP3: 3.7